Cytidine 3'-monophosphate
Overview
Description
Cytidine 3’-monophosphate (also known as 3’-CMP, 3’-Cytidylic acid, or Cytidine-3’-monophosphate) is a type of ribonucleotide . It is a small molecule that falls under the category of experimental groups . It is produced by the hydrolysis of cytidine 2’,3’-cyclic monophosphate via RNase, which is inhibited by cytidine 3’-monophosphate, and can be dephosphorylated to cytidine by 3’-nucleotidase .
Synthesis Analysis
Cytidine 3’-monophosphate is produced by the hydrolysis of cytidine 2’,3’-cyclic monophosphate via RNase . This process is inhibited by cytidine 3’-monophosphate itself . A study has also shown that a halotolerant CMP kinase was designed computationally for the enzymatic synthesis of cytidine triphosphate . Another method involves the reaction between cytidine material with phosphorus oxychloride or other phosphation agent at a temperature of -15 to -5 degrees Celsius .
Molecular Structure Analysis
Cytidine 3’-monophosphate has a chemical formula of C9H14N3O8P . It belongs to the class of organic compounds known as pentose phosphates, which are carbohydrate derivatives containing a pentose substituted by one or more phosphate groups .
Chemical Reactions Analysis
Uridine–cytidine kinase catalyzes the phosphorylation of the pyrimidine nucleosides uridine and cytidine, playing an important role in nucleotide metabolism . The enzyme CMP kinase can phosphorylate CMP to cytidine diphosphate, with adenosine triphosphate or guanosine triphosphate donating the phosphate group .
Physical And Chemical Properties Analysis
Cytidine 3’-monophosphate is an off-white powder . It has a molecular weight of 323.20 and a density of 2.2±0.1 g/cm3 . It is soluble in water .
Scientific Research Applications
Biochemical Research
Cytidine 3’-monophosphate is a ribonucleotide . It is used in biochemical research, particularly in the areas of epigenetics, transcription, and translation . It plays a crucial role in RNA, DNA, and protein synthesis .
Kinetic Analysis of Ribonucleases
Cytidine 3’-monophosphate is used as a model substrate for kinetic analysis of various ribonucleases . It is especially used in studies involving ribonuclease A .
Production of Cytidine Triphosphate
Cytidine 3’-monophosphate is involved in the production of Cytidine triphosphate (CTP) via a multi-enzyme cascade system . This process involves the deamination and uridine phosphorylation pathways .
Drug Synthesis
CTP, which is produced from Cytidine 3’-monophosphate, is a direct precursor for the synthesis of drugs such as citicoline . It is also used in the synthesis of other drugs involved in the metabolism of phospholipids, proteins, and nucleic acids .
Regulation of Chemoresistance
Research has implicated Cytidine 3’-monophosphate in the regulation of chemoresistance . It is particularly relevant in the treatment of colorectal cancer (CRC), where the efficacy of Fluorouracil (FU) is limited by drug resistance .
Metabolic Pathway Studies
Cytidine 3’-monophosphate is used in studies focusing on the pyrimidine metabolic pathway . This pathway is of interest to bioengineers due to its production of a wide range of high-value-added chemicals .
Safety and Hazards
Future Directions
Targeting nucleotide metabolism, including that of Cytidine 3’-monophosphate, is a promising approach to enhance cancer immunotherapy . Dysregulated nucleotide metabolism can promote tumor growth and interact with the host immune system, providing future insights into targeting nucleotide metabolism for immunotherapeutic treatment .
Mechanism of Action
Target of Action
Cytidine 3’-monophosphate (CMP) primarily targets the enzyme Ribonuclease pancreatic . This enzyme plays a crucial role in the metabolism of RNA, a fundamental process in all living cells .
Mode of Action
CMP is a ribonucleotide that is produced by the hydrolysis of cytidine 2’,3’-cyclic monophosphate via RNase . This process is inhibited by CMP itself . Additionally, CMP can be dephosphorylated to cytidine by 3’-nucleotidase .
Biochemical Pathways
CMP can be phosphorylated to cytidine diphosphate by the enzyme CMP kinase, with adenosine triphosphate or guanosine triphosphate donating the phosphate group . Since cytidine triphosphate is generated by amination of uridine triphosphate, the main source of CMP is from RNA being decomposed by RNAse .
Pharmacokinetics
It is known that cmp is involved in various metabolic pathways, such as phosphorylation , which can substantially contribute to its activation or inactivation .
Result of Action
Cmp is known to play a crucial role in rna metabolism, which is essential for protein synthesis and other vital cellular functions .
Action Environment
The action, efficacy, and stability of CMP can be influenced by various environmental factors. For instance, the activity of CMP can be affected by the presence of other enzymes and molecules in the cell, as well as by the cell’s metabolic state . .
properties
IUPAC Name |
[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N3O8P/c10-5-1-2-12(9(15)11-5)8-6(14)7(4(3-13)19-8)20-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOOOPKANIPLQPU-XVFCMESISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)OP(=O)(O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)OP(=O)(O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N3O8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301004260 | |
Record name | 4-Imino-1-(3-O-phosphonopentofuranosyl)-1,4-dihydropyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301004260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cytidine 3'-monophosphate | |
CAS RN |
84-52-6 | |
Record name | 3′-CMP | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84-52-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3'-Cytidylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000084526 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cytidine 3'-monophosphate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01961 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 4-Imino-1-(3-O-phosphonopentofuranosyl)-1,4-dihydropyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301004260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cytidine 3'-monophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.397 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3'-CYTIDYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6DZL5I6D4D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Cytidine 3'-monophosphate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0240312 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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